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Compound of Interest

Compound Name: 4-Chloro-4'-nitro-1,1'-biphenyl

CAS No.: 6242-97-3

Cat. No.: B1606550

Get Quote

Executive Summary
4-Chloro-4'-nitro-1,1'-biphenyl (CAS: 2113-61-3) is a halogenated nitroaromatic compound.

[1] Its disposal requires strict adherence to halogenated waste protocols due to the release of

hydrochloric acid (HCl) and nitrogen oxides (NOx) upon combustion. It is suspected of causing

genetic defects and cancer (H341, H351) and is toxic to aquatic life.[2]

Immediate Action Directive:

NEVER dispose of down the drain.[3]

NEVER mix with oxidizing acids (e.g., Nitric Acid) or strong bases.

ALWAYS segregate into the Halogenated Waste stream.

Chemical Identification & Physical Properties
Accurate identification is the first step in compliant disposal. This compound is often a

synthesis intermediate (e.g., Suzuki couplings) and may be present as a solid or in solution.
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Property Data

Chemical Name 4-Chloro-4'-nitro-1,1'-biphenyl

CAS Number 2113-61-3

Molecular Formula C₁₂H₈ClNO₂

Molecular Weight 233.65 g/mol

Physical State Solid (Pale yellow to yellow powder/crystals)

Solubility
Insoluble in water; soluble in organic solvents

(DCM, THF)

Key Hazard Codes
H301+H311+H331 (Toxic), H351 (Suspected

Carcinogen), H411 (Toxic to Aquatic Life)

Hazard Assessment & Causality
To understand why specific disposal routes are mandated, we must examine the chemical

behavior of the molecule during waste treatment.

The Halogen Factor (The "Scrubber" Requirement)
Because this molecule contains a chlorine atom bonded to an aromatic ring, standard

incineration is insufficient.

Mechanism: Upon combustion, the organic framework oxidizes to CO₂, but the chlorine atom

forms hydrogen chloride (HCl) gas.

Operational Impact: If incinerated in a standard facility lacking acid gas scrubbers, this

releases corrosive acid rain precursors. Therefore, it must be tagged as Halogenated Waste

so it is routed to facilities equipped with wet scrubbers (e.g., rotary kilns with caustic

quench).

The Nitro Group (Thermal Stability)
While mono-nitro compounds are generally stable, they are energetic functional groups.
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Mechanism: Nitro groups (-NO₂) provide their own oxygen source during decomposition.

Operational Impact: Do not concentrate this waste in rotary evaporators to dryness if

peroxides or other unstable impurities are suspected. Store away from reducing agents

(hydrides) and strong bases to prevent exothermic decomposition.

Step-by-Step Disposal Protocol
Solid Waste Disposal (Pure Compound or Contaminated
Solids)
Use this workflow for expired reagents, spill cleanup materials, or contaminated gloves.

Containment: Place the solid material in a clear, chemically compatible plastic bag

(polyethylene).

Double-Bagging: Place the first bag inside a second bag (double containment) to prevent

particulate leakage.

Labeling: Attach a hazardous waste tag.

Constituents: Write "4-Chloro-4'-nitro-1,1'-biphenyl" (do not use abbreviations).

Hazard Checkboxes: Check "Toxic" and "Carcinogen."

Accumulation: Place the sealed bag into the laboratory's designated Solid Hazardous Waste

Drum.

Liquid Waste Disposal (Reaction Mixtures/Mother
Liquors)
Use this workflow if the compound is dissolved in solvents like Dichloromethane (DCM), Ethyl

Acetate, or THF.

Solvent Compatibility Check: Ensure the carrier solvent is compatible with the halogenated

waste stream.

Segregation: Pour the solution into the Halogenated Organic Waste carboy.
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Critical: Do not pour into the "Non-Halogenated" or "Flammables Only" carboy. Even small

amounts of chlorine can violate the permit of a non-halogenated incinerator.

pH Check: Ensure the waste solution is neutral (pH 6-8). If the reaction mixture was acidic or

basic, neutralize it before adding it to the central waste container to prevent exothermic

polymerization in the drum.

Cap & Log: Tightly cap the carboy and log the addition on the waste accumulation sheet

(e.g., "500mL DCM containing <1% 4-Chloro-4'-nitro-1,1'-biphenyl").

Operational Workflow Diagram
The following logic tree illustrates the decision-making process for disposing of this specific

compound.
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Waste Generation:
4-Chloro-4'-nitro-1,1'-biphenyl

Determine Physical State

Solid Waste
(Powder, Gloves, Paper)

Solid

Liquid Waste
(Dissolved in Solvent)

Liquid

Double Bag in Polyethylene

Label: 'Toxic Solid'
Check: Carcinogen

Disposal: Lab Solid Waste Drum

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Stream: Halogenated Waste

Yes
Stream: Halogenated Waste
(Even if solvent is non-halo,
solute makes it halogenated)

No (e.g., Acetone)

Must route to Halo stream
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Figure 1: Decision logic for segregating 4-Chloro-4'-nitro-1,1'-biphenyl waste streams. Note

that liquid waste containing this compound defaults to the Halogenated stream regardless of

the solvent.

Emergency Procedures (Spills)
In the event of a benchtop spill (solid or liquid):

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double gloving

recommended), safety goggles, and a lab coat. If powder is airborne, use a fitted N95 or

P100 respirator.

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.

Liquid: Absorb with vermiculite or a commercial organic spill pad.

Decontamination: Clean the surface with a soap and water solution.[4] Do not use bleach

(potential reaction with organic amines if reduction occurs).

Disposal: Place all cleanup materials into the Solid Hazardous Waste stream as described in

Section 4.1.

Regulatory Compliance (RCRA & EPA)
In the United States, this waste is regulated under the Resource Conservation and Recovery

Act (RCRA).

Waste Classification: While not always explicitly P-listed (unless specified by local state

variations), it defaults to Characteristic Hazardous Waste due to toxicity and ignitability (if in

solvent).

EPA Codes:

D001: If in an ignitable solvent (Flash point <60°C).
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Halogenated Solvents (F-List): If mixed with spent methylene chloride or similar solvents

(F001/F002).

TSCA: This substance is listed on the TSCA inventory. Disposal must ensure no release into

environmental water or soil.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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